Cas no 131540-88-0 (3-(piperazin-1-yl)-1λ?,2-benzothiazole-1,1-dione)

• Product Name: 3-(piperazin-1-yl)-1λ?,2-benzothiazole-1,1-dione
• CAS No: 131540-88-0
• MF: C₁₁H₁₃N₃O₂S
• MW: 251.304820775986
• CID: 2770277
• PubChem ID: 695718
• Update Time: 2025-11-02

3-(piperazin-1-yl)-1λ?,2-benzothiazole-1,1-dione Chemical and Physical Properties

Names and Identifiers

• 3-(piperazin-1-yl)-1λ?,2-benzothiazole-1,1-dione
• SCHEMBL2967002
• HMS1546F09
• STK674673
• GFA54088
• 3-Piperazin-1-ylbenzo[d]isothiazole 1,1-dioxide
• 3-(piperazin-1-yl)-1 lambda {6},2-benzothiazole-1,1-dione
• G46578
• E?,2-benzothiazole-1,1-dione
• 1-(1,1-dioxo-1,2-benzisothiazol-3-yl)piperazine
• 3-(piperazin-1-yl)-1
• 131540-88-0
• 3-(Piperazin-1-yl)-1,2-benzothiazole-1,1-dione
• 3-piperazin-1-yl-benzo[d]isothiazole 1,1-dioxide
• CHEMBL1156
• TimTec1_004343
• SR-01000521412
• Ziprasidone (m1)
• 986-129-1
• AKOS005198956
• CS-0249465
• AB00151243-02
• SR-01000521412-1
• 3-(piperazin-1-yl)-1,2-benzothiazole 1,1-dioxide
• DTXSID60351287
• Benzisothiazole-3Yl-Piperazine Sulfoxide
• E6,2-benzothiazole-1,1-dione
• XE378JC4E6
• EN300-43592
• ID-15001
• 1,2-Benzisothiazole, 3-(1-piperazinyl)-, 1,1-dioxide
• BITP-SULFONE
• UNII-XE378JC4E6
• 3-(piperazin-1-yl)-1lambda6,2-benzothiazole-1,1-dione
• Bitp-SO2
• DTXCID40302353
• JPBXIPJNXUMSSQ-UHFFFAOYSA-N
• 3-(PIPERAZIN-1-YL)-1??,2-BENZOTHIAZOLE-1,1-DIONE
• 3-Piperazin-1-ylbenzo(d)isothiazole 1,1-dioxide

• Inchi： 1S/C11H13N3O2S/c15-17(16)10-4-2-1-3-9(10)11(13-17)14-7-5-12-6-8-14/h1-4,12H,5-8H2
• InChI Key： JPBXIPJNXUMSSQ-UHFFFAOYSA-N
• SMILES： S1(C2C=CC=CC=2C(=N1)N1CCNCC1)(=O)=O

Computed Properties

• Exact Mass: 251.07284784Da
• Monoisotopic Mass: 251.07284784Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 420
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 70.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on 3-(piperazin-1-yl)-1λ?,2-benzothiazole-1,1-dione

Comprehensive Overview of 3-(piperazin-1-yl)-1λ²,2-benzothiazole-1,1-dione (CAS No. 131540-88-0)

3-(piperazin-1-yl)-1λ²,2-benzothiazole-1,1-dione (CAS No. 131540-88-0) is a heterocyclic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique benzothiazole core and piperazine substituent, exhibits versatile chemical properties that make it a valuable intermediate in drug discovery and development. Researchers and industry professionals are increasingly interested in its potential applications, particularly in the design of novel therapeutic agents.

The molecular structure of 3-(piperazin-1-yl)-1λ²,2-benzothiazole-1,1-dione combines a benzothiazole moiety with a piperazine ring, which is known for its role in enhancing pharmacokinetic properties. This structural feature is often exploited in the development of CNS-active drugs, as the piperazine group can improve blood-brain barrier penetration. Recent studies have highlighted its relevance in targeting neurodegenerative diseases and psychiatric disorders, aligning with the growing demand for innovative treatments in these areas.

In addition to its pharmaceutical applications, 3-(piperazin-1-yl)-1λ²,2-benzothiazole-1,1-dione is also explored in material science. Its conjugated system and electron-rich nature make it a candidate for organic semiconductors and fluorescent probes. This dual utility in both life sciences and advanced materials underscores its interdisciplinary importance, a trend that resonates with current research priorities.

The synthesis of 3-(piperazin-1-yl)-1λ²,2-benzothiazole-1,1-dione typically involves the reaction of benzothiazole derivatives with piperazine under controlled conditions. Optimizing this process for higher yields and purity is a key focus for manufacturers, as the compound's demand rises in both academic and industrial settings. Green chemistry principles are increasingly applied to reduce environmental impact, reflecting the broader shift toward sustainable synthesis methods.

From a commercial perspective, 3-(piperazin-1-yl)-1λ²,2-benzothiazole-1,1-dione is available through specialized chemical suppliers, often listed under its CAS No. 131540-88-0. Pricing and availability can vary based on purity grades and batch sizes, with higher-purity variants being essential for pharmaceutical-grade applications. The compound's market growth is driven by its role in high-value research and drug development pipelines, making it a topic of interest for investors and analysts.

Safety and handling of 3-(piperazin-1-yl)-1λ²,2-benzothiazole-1,1-dione require standard laboratory precautions, including the use of personal protective equipment (PPE) and proper ventilation. While not classified as hazardous under most regulatory frameworks, its handling guidelines emphasize minimizing exposure, particularly in powder form. This aligns with the increasing emphasis on laboratory safety protocols and risk mitigation in chemical research.

In summary, 3-(piperazin-1-yl)-1λ²,2-benzothiazole-1,1-dione (CAS No. 131540-88-0) represents a multifaceted compound with significant potential in pharmaceuticals, material science, and beyond. Its unique structure and adaptable properties position it as a key player in addressing contemporary challenges in healthcare and technology. As research continues to uncover new applications, this compound is poised to remain a focal point of scientific and industrial innovation.